Cas no 2227840-10-8 ((1S)-3-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: (1S)-3-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2227840-10-8
• MF: C₈H₁₃F₂N₃O
• MW: 205.20512843132
• CID: 6149887
• PubChem ID: 165636495
• Update Time: 2025-10-28

(1S)-3-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-1-ol
• (1S)-3-amino-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]propan-1-ol
• EN300-1973940
• 2227840-10-8

• Inchi： 1S/C8H13F2N3O/c1-13-4-5(6(14)2-3-11)7(12-13)8(9)10/h4,6,8,14H,2-3,11H2,1H3/t6-/m0/s1
• InChI Key： LYOCUUYERBWNHW-LURJTMIESA-N
• SMILES： FC(C1C(=CN(C)N=1)[C@H](CCN)O)F

Computed Properties

• Exact Mass: 205.10266837g/mol
• Monoisotopic Mass: 205.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-3-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylpropan-1-ol

Compound CAS No. 2227840-10-8: (1S)-3-Amino-1-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)propan-1-ol

The compound with CAS number 2227840-10-8, commonly referred to as (1S)-3-amino-1-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)propan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in targeting specific biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The presence of a difluoromethyl group at position 3 of the pyrazole ring introduces significant electronic and steric effects, which are crucial for its biological activity. Additionally, the (1S) configuration at the chiral center imparts specific stereochemical properties that are essential for its interactions with biological targets.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies, including molecular engineering and stereochemistry control, to enhance its pharmacokinetic properties. These efforts have led to improved bioavailability and reduced toxicity, making it a more viable option for clinical applications.

In terms of pharmacological activity, this compound has shown potent inhibitory effects on key enzymes involved in various disease pathways. For instance, studies have demonstrated its ability to inhibit kinases associated with cancer progression, suggesting its potential as an anticancer agent. Furthermore, its selectivity towards specific targets minimizes off-target effects, which is a critical factor in drug design.

The development of this compound has also been supported by computational modeling techniques. Researchers have utilized docking simulations and molecular dynamics studies to predict its binding affinity and interaction patterns with target proteins. These computational approaches have provided valuable insights into its mechanism of action and guided further optimization efforts.

Another area of interest is the evaluation of this compound's safety profile. Preclinical studies have indicated minimal adverse effects at therapeutic doses, which is encouraging for its potential use in humans. However, further investigations are required to fully understand its long-term effects and toxicity profile.

In conclusion, the compound with CAS number 2227840-10-8 represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, position it as a strong candidate for future therapeutic applications. Continued research and development will undoubtedly shed more light on its potential benefits and pave the way for its clinical translation.